3-(5-chloro-2-methoxyphenyl)-5-(2-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(5-chloro-2-methoxyphenyl)-5-(2-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13ClN2O2/c1-10-5-3-4-6-12(10)16-18-15(19-21-16)13-9-11(17)7-8-14(13)20-2/h3-9H,1-2H3
• InChI Key: ABIVQJCCCHDQNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NO2)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol

Description

3-(5-chloro-2-methoxyphenyl)-5-(2-methylphenyl)-1,2,4-oxadiazole is a chemical compound with potential applications in scientific research. It belongs to the oxadiazole family of compounds, which have been studied for their diverse properties and potential uses in various fields.

Mechanism of Action

The mechanism of action of 3-(5-chloro-2-methoxyphenyl)-5-(2-methylphenyl)-1,2,4-oxadiazole is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 3-(5-chloro-2-methoxyphenyl)-5-(2-methylphenyl)-1,2,4-oxadiazole has anti-inflammatory effects in vitro and in vivo, as well as potential anticancer activity against certain types of cancer cells. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(5-chloro-2-methoxyphenyl)-5-(2-methylphenyl)-1,2,4-oxadiazole in lab experiments is its potential as a lead compound for the development of new anti-inflammatory and anticancer drugs. However, its limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for the study of 3-(5-chloro-2-methoxyphenyl)-5-(2-methylphenyl)-1,2,4-oxadiazole. These include:
1. Further studies to fully understand its mechanism of action and potential side effects.
2. Development of new derivatives with improved activity and selectivity.
3. Investigation of its potential as a treatment for other diseases, such as autoimmune disorders.
4. Exploration of its potential as a tool for studying the role of inflammation and cancer cell growth in various biological processes.
In conclusion, 3-(5-chloro-2-methoxyphenyl)-5-(2-methylphenyl)-1,2,4-oxadiazole is a promising compound with potential applications in scientific research. Its diverse properties and potential uses make it an interesting compound for further study in the fields of medicinal chemistry and drug discovery.

Synthesis Methods

The synthesis of 3-(5-chloro-2-methoxyphenyl)-5-(2-methylphenyl)-1,2,4-oxadiazole involves the reaction of 5-chloro-2-methoxybenzoic acid hydrazide with 2-methylphenyl isocyanate in the presence of a catalyst. The resulting product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

3-(5-chloro-2-methoxyphenyl)-5-(2-methylphenyl)-1,2,4-oxadiazole has potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. It has been studied for its potential as an anti-inflammatory agent, as well as its activity against certain types of cancer cells.